Cas no 2227935-38-6 ((1R)-3-amino-1-(oxan-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(oxan-2-yl)propan-1-ol
• CAS No: 2227935-38-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6050098
• PubChem ID: 165716325
• Update Time: 2025-05-26

(1R)-3-amino-1-(oxan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(oxan-2-yl)propan-1-ol
• 2227935-38-6
• EN300-1822611

• Inchi： 1S/C8H17NO2/c9-5-4-7(10)8-3-1-2-6-11-8/h7-8,10H,1-6,9H2/t7-,8?/m1/s1
• InChI Key： WFUWKFMICHNUMP-GVHYBUMESA-N
• SMILES： O1CCCCC1[C@@H](CCN)O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(oxan-2-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(oxan-2-yl)propan-1-ol and Its Significance in Modern Chemical Biology

(1R)-3-amino-1-(oxan-2-yl)propan-1-ol, identified by its CAS number 2227935-38-6, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique stereochemical configuration and structural features, has garnered attention for its potential applications in pharmaceutical research and drug development. The presence of both an amino group and an ether linkage in its molecular structure makes it a versatile intermediate, capable of serving as a building block for more complex biochemical entities.

The compound's stereochemistry, specifically the (1R) configuration, plays a crucial role in determining its biological activity. In modern drug design, the precise three-dimensional arrangement of atoms is often critical for achieving the desired pharmacological effects. The research into stereospecific compounds has led to breakthroughs in understanding how molecular structure influences biological function, making (1R)-3-amino-1-(oxan-2-yl)propan-1-ol a valuable subject of study.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has opened up new avenues for exploration in medicinal chemistry. The ability to produce high-purity samples of (1R)-3-amino-1-(oxan-2-yl)propan-1-ol has facilitated its use in various biochemical assays and drug discovery programs. For instance, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and interacting with biological targets.

The ether moiety in the molecule's structure contributes to its stability and solubility characteristics, which are essential for pharmaceutical applications. This feature allows the compound to be easily incorporated into solution-phase reactions and further functionalized to create more complex derivatives. The versatility of (1R)-3-amino-1-(oxan-2-yl)propan-1-ol makes it a preferred choice for researchers seeking to develop novel therapeutic agents.

In the context of drug development, the amino group provides a site for further chemical modification, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity. The growing interest in biologics and targeted therapies has highlighted the importance of such versatile intermediates. The compound's ability to serve as a precursor for various pharmacophores underscores its significance in the chemical biology landscape.

Current research is exploring the potential of (1R)-3-amino-1-(oxan-2-yl)propan-1-ol in developing treatments for neurological disorders. Studies have indicated that its structural motif can interact with specific receptors or enzymes involved in neural signaling pathways. This has sparked interest in using it as a scaffold for designing molecules that could modulate these pathways, potentially leading to new therapeutic strategies.

The compound's role in enzyme inhibition has also been a focus of recent investigations. By serving as a substrate or mimic of natural substrates, it can help elucidate enzyme mechanisms and identify new inhibitors. Such insights are crucial for developing drugs that can effectively target pathological processes without unintended side effects.

The synthesis and application of (1R)-3-amino-1-(oxan-2-yl)propan-1-ol have been supported by advancements in computational chemistry and molecular modeling techniques. These tools have allowed researchers to predict the behavior of the compound in various biological environments, aiding in the rational design of experiments and optimizing reaction conditions. The integration of experimental data with computational predictions has significantly enhanced our understanding of how this molecule interacts with biological systems.

The future prospects for (1R)-3-amino-1-(oxan-2-yloxy)propanal are promising, with ongoing studies aiming to expand its utility in drug discovery and therapeutic applications. As our knowledge of biochemical pathways continues to grow, compounds like this will play an increasingly important role in developing innovative treatments for a wide range of diseases.

In summary, (CAS no: 2227935–38–6) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advances in synthetic methods and computational tools, make it a valuable asset for researchers seeking to develop novel therapeutic agents. As we continue to explore its applications, it is likely that this molecule will contribute to significant breakthroughs in medicine.